![molecular formula C14H18O3 B017660 (R)-Cyclohexylhydroxyphenylacetic acid CAS No. 20585-39-1](/img/structure/B17660.png)
(R)-Cyclohexylhydroxyphenylacetic acid
Overview
Description
Synthesis Analysis
The synthesis of optically pure α,α-disubstituted (R)-amino acids, including (R)-Cyclohexylhydroxyphenylacetic acid, involves the use of chiral auxiliaries and key synthetic steps such as ring-closing metathesis and diastereoselective Grignard reactions. Notably, L-Phenylalanine cyclohexylamide has been identified as a simple and powerful chiral auxiliary for synthesizing these compounds, which can be further transformed into protected and activated amino acid building blocks ready for incorporation into peptides (Obrecht et al., 1995). Additionally, the use of L-serine as a starting material has been highlighted as a major advantage in the synthesis of functionalized cyclohexene skeletons, providing an efficient pathway to these compounds (Cong & Yao, 2006).
Molecular Structure Analysis
The molecular structure and absolute configurations of related cyclohexyl-based compounds have been determined through crystal structure analysis. The study of β-turn geometries and the impact of side-chain variation on conformation and crystal packing provides insight into the molecular structure of these compounds (Obrecht et al., 1995).
Chemical Reactions and Properties
Cyclohexyl-based compounds participate in various chemical reactions, including decarboxylation and cyclohydrocarbonylation, to produce derivatives with specific functionalities. For instance, catalytic decarboxylation of α-amino acids using 2-cyclohexen-1-one has been shown to afford optically active amino compounds in good yields (Hashimoto et al., 1986). Rhodium-catalyzed cyclohydrocarbonylation has been applied to the synthesis of cyclic amino acids and their congeners, demonstrating the versatility of these chemical transformations (Chiou et al., 2007).
Physical Properties Analysis
The study of physical properties, such as solubility and dissolution rate, is crucial for understanding the behavior of cyclohexyl-based compounds. For example, the synthesis and characterization of cyclohexylamine derivatives have contributed to the knowledge of their physical properties, including acute toxicity, analgesic properties, and antidepressant activity (Glushkov et al., 2006).
Scientific Research Applications
1. Metabolite Interactions in Pharmacology
(R)-Cyclohexylhydroxyphenylacetic acid has been studied in the context of its interactions with cytochrome P450, particularly in the biotransformation of prasugrel, a thienopyridine antiplatelet agent. It's involved in the formation of active metabolites impacting platelet aggregation, highlighting its significance in drug metabolism studies (Rehmel et al., 2006).
2. Synthesis and Activity of Anti-inflammatory Agents
Research has been conducted on the synthesis of positional isomers of 4'-chloro-5-methoxy-3-biphenylylacetic acid, a newly developed nonsteroidal anti-inflammatory agent, to evaluate their anti-inflammatory and analgesic activities. This includes structural analogs related to this compound (Tamura et al., 1981).
3. Molecular Recognition Applications
Optically pure derivatives, like 2-(quinolin-8-yloxy)cyclohexan-1-ol obtained via chemical and bio-catalytic steps, have been used for molecular recognition of enantiomers of acids, including those similar to this compound. This demonstrates its potential in NMR or fluorescence spectroscopy for molecular recognition (Khanvilkar & Bedekar, 2018).
4. Resolution in Chiral Chemistry
Studies have been conducted on the resolution of 1-cyclohexylethylamine with enantiopure 2-phenylacetic acids, exploring the efficiency of this compound and its derivatives as resolving agents in producing enantiomerically pure compounds (Sakai et al., 2006).
5. Enantioselective Fluorescent Recognition
Compounds based on cyclohexane-1,2-diamine, including derivatives of this compound, have been studied for their enantioselective fluorescent responses, particularly towards alpha-hydroxycarboxylic acids and N-protected amino acids, indicating potential applications in fluorescence-based sensing and recognition (Li et al., 2007).
6. Applications in Enzymatic Catalysis
An engineered microbial cytochrome P450 variant catalyzes alpha-hydroxylation of phenylacetic acid esters, including those related to this compound, showcasing its role in enzymatic reactions and potential pharmaceutical applications (Landwehr et al., 2006).
7. Use in Peptide Synthesis
L-Phenylalanine cyclohexylamide has been used as a chiral auxiliary for the synthesis of optically pure α,α-disubstituted amino acids, including those related to this compound. This is relevant in the synthesis of peptides for pharmaceutical research (Obrecht et al., 1995).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2R)-2-cyclohexyl-2-hydroxy-2-phenylacetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O3/c15-13(16)14(17,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1,3-4,7-8,12,17H,2,5-6,9-10H2,(H,15,16)/t14-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTRNSQPXEDGWMR-AWEZNQCLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(C2=CC=CC=C2)(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(CC1)[C@@](C2=CC=CC=C2)(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00174598 | |
Record name | Cyclohexylphenylglycolic acid, (-)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00174598 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
20585-39-1 | |
Record name | Cyclohexylphenylglycolic acid, (-)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020585391 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cyclohexylphenylglycolic acid, (-)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00174598 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | CYCLOHEXYLPHENYLGLYCOLIC ACID, (-)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/U22E6O9P8C | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.